Cas no 15909-94-1 (1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-
• CAS No: 15909-94-1
• MF: C₉H₆N₄O₄S
• MW: 266.23333978653
• CID: 166926
• PubChem ID: 3034253
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-
• 5-(5-mercapto-1H-tetrazol-1-yl)isophthalic acid
• 5-(5-sulfanylidene-2H-tetrazol-1-yl)benzene-1,3-dicarboxylic acid
• 1,3-Benzenedicarboxylic acid,5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)
• 5-(5-thioxo-4,5-dihydro-tetrazol-1-yl)-isophthalic acid
• EINECS 240-052-3
• NS00025180
• DTXSID6065971
• SCHEMBL11564462
• 1,3-Benzenedicarboxylic acid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-
• 15909-94-1
• SCHEMBL4279193

• Inchi： 1S/C9H6N4O4S/c14-7(15)4-1-5(8(16)17)3-6(2-4)13-9(18)10-11-12-13/h1-3H,(H,14,15)(H,16,17)(H,10,12,18)
• InChI Key： LXGZJSKVCIUYMT-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 266.01100
• Monoisotopic Mass: 266.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 539.4°Cat760mmHg
• Flash Point: 280°C
• Refractive Index: 1.827
• PSA: 157.00000
• LogP: 0.34740